Cas no 1431697-96-9 (CCT241533 hydrochloride)

• Product Name: CCT241533 hydrochloride
• CAS No: 1431697-96-9
• MF: C₂₃H₂₈ClFN₄O₄
• MW: 478.944228172302
• CID: 2601483
• PubChem ID: 136218645
• Update Time: 2025-06-14

CCT241533 hydrochloride Chemical and Physical Properties

Names and Identifiers

• CCT241533 (hydrochloride)
• CCT 241533 hydrochloride
• CCT-241533 hydrochloride
• CCT241533 hydrochloride
• 4-FLUORO-2-(4-{[(3S,4R)-4-(2-HYDROXYPROPAN-2-YL)PYRROLIDIN-3-YL]AMINO}-6,7-DIMETHOXYQUINAZOLIN-2-YL)PHENOL HYDROCHLORIDE
• HY-14715B
• 1431697-96-9
• MS-28904
• 4-fluoro-2-[4-[[(3S,4R)-4-(2-hydroxypropan-2-yl)pyrrolidin-3-yl]amino]-6,7-dimethoxyquinazolin-2-yl]phenol;hydrochloride
• DA-51685
• F84890
• 4-Fluoro-2-(4-(((3S,4R)-4-(2-hydroxypropan-2-yl)pyrrolidin-3-yl)amino)-6,7-dimethoxyquinazolin-2-yl)phenol hydrochloride
• CHEMBL5306232
• CCT241533 HCl
• AKOS030526529
• CCT-241533 HCl
• CS-1137

• Inchi： InChI=1S/C23H27FN4O4.ClH/c1-23(2,30)15-10-25-11-17(15)27-21-13-8-19(31-3)20(32-4)9-16(13)26-22(28-21)14-7-12(24)5-6-18(14)29;/h5-9,15,17,25,29-30H,10-11H2,1-4H3,(H,26,27,28);1H/t15-,17-;/m1./s1
• InChI Key： LAKJUTZIXHTMPC-SSPJITILSA-N
• SMILES： [H]Cl.COC1=C(OC)C=C(C(N[C@H]2[C@H](C(C)(C)O)CNC2)=NC(C3=C(O)C=CC(F)=C3)=N4)C4=C1

Computed Properties

• Exact Mass: 478.1783112g/mol
• Monoisotopic Mass: 478.1783112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

CCT241533 hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on CCT241533 hydrochloride

Comprehensive Overview of CCT241533 hydrochloride (CAS 1431697-96-9): Mechanism, Applications, and Research Insights

CCT241533 hydrochloride (CAS 1431697-96-9) is a potent and selective inhibitor of the Focal Adhesion Kinase (FAK) family, a critical signaling node in cancer metastasis and tumor microenvironment regulation. With the growing interest in targeted cancer therapies and kinase inhibitors, this compound has garnered attention for its potential in precision medicine and drug resistance research. Its unique chemical structure and mechanism of action make it a valuable tool for both preclinical studies and translational research.

The rise of FAK inhibitors like CCT241533 hydrochloride aligns with current trends in cancer immunotherapy and combination therapies. Researchers frequently search for "FAK inhibitor clinical trials" or "how does CCT241533 overcome drug resistance?"—questions reflecting the compound's relevance in modern oncology. Unlike first-generation FAK inhibitors, CCT241533 hydrochloride demonstrates improved bioavailability and blood-brain barrier penetration, making it a candidate for glioblastoma and metastatic breast cancer studies.

From a biochemical perspective, CCT241533 hydrochloride (CAS 1431697-96-9) binds to the ATP-pocket of FAK with an IC₅₀ of 3 nM, effectively disrupting downstream PI3K/AKT/mTOR and RAS/MAPK pathways. This dual-pathway inhibition addresses a common search query: "Can FAK inhibitors block both proliferation and migration?" Recent publications highlight its synergy with PD-1/PD-L1 inhibitors, a hot topic in immune checkpoint blockade research.

In pharmacokinetic studies, CCT241533 hydrochloride shows favorable ADME properties (Absorption, Distribution, Metabolism, Excretion), with researchers often investigating "oral bioavailability of CCT241533" or "half-life of FAK inhibitors." Its hydrochloride salt form enhances solubility—a key consideration for formulation development—answering frequent queries about "salt forms in kinase inhibitor optimization."

The compound's role extends beyond oncology. Emerging studies explore CCT241533 hydrochloride in fibrosis and angiogenesis-related diseases, tapping into the growing "repurposing kinase inhibitors" trend. With 3D tumor models and organoid screening gaining traction, this FAK inhibitor serves as a benchmark compound for validating new high-content screening platforms.

Quality control of CCT241533 hydrochloride (CAS 1431697-96-9) involves rigorous HPLC purity analysis and mass spectrometry verification—topics frequently searched alongside "kinase inhibitor stability." Suppliers emphasize batch-to-batch consistency, addressing the pharmaceutical industry's focus on QC/QA standards for research compounds.

As the scientific community investigates "next-generation FAK inhibitors," CCT241533 hydrochloride remains a reference compound for structure-activity relationship (SAR) studies. Its pyrimidine core and hydrophilic substitutions are often discussed in medicinal chemistry forums analyzing "kinase inhibitor scaffold optimization."

In conclusion, CCT241533 hydrochloride represents a bridge between basic research and clinical applications in the FAK inhibition field. Its well-characterized profile (CAS 1431697-96-9) makes it indispensable for studies on tumor stroma interactions, mechanotransduction, and therapeutic resistance—addressing some of the most pressing questions in contemporary cancer biology.